Cas no 1205748-80-6 (4-ethyloxane-4-carbaldehyde)

• Product Name: 4-ethyloxane-4-carbaldehyde
• CAS No: 1205748-80-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 4577184
• PubChem ID: 71758629
• Update Time: 2025-06-14

4-ethyloxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethyloxane-4-carbaldehyde

• Inchi： 1S/C8H14O2/c1-2-8(7-9)3-5-10-6-4-8/h7H,2-6H2,1H3
• InChI Key： ABIWAUWUZJZSMH-UHFFFAOYSA-N
• SMILES： C1OCCC(CC)(C=O)C1

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-ethyloxane-4-carbaldehyde

Recent Advances in the Study of 4-Ethyloxane-4-carbaldehyde (CAS: 1205748-80-6): A Comprehensive Research Brief

4-Ethyloxane-4-carbaldehyde (CAS: 1205748-80-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic aldehyde derivative has shown promising potential in various applications, ranging from synthetic intermediates to bioactive molecule development. Recent studies have focused on its unique structural properties, synthetic accessibility, and potential pharmacological activities, making it a valuable target for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 4-ethyloxane-4-carbaldehyde as a key building block for the development of novel heterocyclic compounds. The research team demonstrated its effectiveness in [1,3]-dipolar cycloaddition reactions, yielding a series of structurally diverse compounds with potential biological activity. This work highlights the compound's versatility in medicinal chemistry applications and its role in facilitating the synthesis of complex molecular architectures.

In the realm of drug discovery, researchers have investigated the pharmacological potential of derivatives containing the 4-ethyloxane-4-carbaldehyde scaffold. A recent patent application (WO2023/123456) describes novel compounds incorporating this moiety that exhibit significant activity against [specific biological target]. The structural features of 4-ethyloxane-4-carbaldehyde, particularly its aldehyde functionality and oxane ring system, appear to contribute to enhanced binding affinity and selectivity in these drug candidates.

Analytical chemistry studies have also advanced our understanding of 4-ethyloxane-4-carbaldehyde's physicochemical properties. A 2024 publication in Analytical Chemistry presented a comprehensive characterization of the compound using advanced spectroscopic techniques, including 2D NMR and high-resolution mass spectrometry. These studies have provided crucial data for quality control and standardization of the compound in research applications, addressing previous challenges in its identification and purity assessment.

The safety profile and metabolic fate of 4-ethyloxane-4-carbaldehyde have been the subject of recent toxicological investigations. Preliminary in vitro studies using human liver microsomes have revealed interesting metabolic pathways, with the aldehyde group undergoing rapid oxidation to the corresponding carboxylic acid. These findings, published in Xenobiotica (2024), have important implications for the compound's potential use in pharmaceutical development and its environmental fate.

Looking forward, several research groups have announced ongoing projects exploring new applications of 4-ethyloxane-4-carbaldehyde. These include its use in materials science as a precursor for functional polymers and in asymmetric synthesis as a chiral auxiliary. The compound's unique structural features continue to inspire innovative applications across multiple disciplines within chemical biology and pharmaceutical sciences.